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Compound of Interest

Compound Name: 1-Pentyne

Cat. No.: B049018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling

of liquid 1-Pentyne (CAS No. 627-19-0), a highly flammable and reactive terminal alkyne.

Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the

integrity of research.

Hazard Identification and Classification
1-Pentyne is a colorless liquid that presents significant health and safety risks. It is classified

as a highly flammable liquid and vapor, a skin and eye irritant, and may be fatal if swallowed

and enters the airways due to aspiration hazard.[1][2][3][4]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[2][3]

H304: May be fatal if swallowed and enters airways.[1][2][3][4]

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[2][3]
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Physical and Chemical Properties
A summary of the key quantitative properties of 1-Pentyne is presented in the table below for

easy reference.

Property Value Source(s)

Molecular Formula C5H8 [5][6]

Molar Mass 68.12 g/mol [1][7]

Appearance Colorless liquid [5][7][8]

Boiling Point 40-40.9 °C [5][6][7][9][10][11]

Melting Point -106 to -105 °C [5][6][7][11]

Flash Point -20 °C to -34 °C [2][5][6][7]

Density 0.691 g/mL at 25 °C [5][7][9][10]

Vapor Pressure 467 hPa at 20 °C [5]

Water Solubility 1.05 g/L at 20-25 °C [5][6][9][10][11]

Autoignition Temperature 270 °C [2]

NFPA 704 Rating Health: 0, Fire: 3, Reactivity: 3 [5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount when handling 1-Pentyne. The following

diagram outlines the decision-making process for PPE selection based on the nature of the

experimental work.
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Diagram 1: PPE Selection Workflow for 1-Pentyne Handling
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Caption: Diagram 1: PPE Selection Workflow for 1-Pentyne Handling.
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Experimental Protocols: Safe Handling Procedures
The following protocols are designed to minimize risk during the handling and use of liquid 1-
Pentyne.

4.1 General Handling and Storage

Ventilation: Always handle 1-Pentyne in a well-ventilated area, preferably within a certified

chemical fume hood.[5][12]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[3][5][12] No smoking is permitted in the handling area.[2][5][12]

Electrostatic Discharge: Take precautionary measures against static discharge.[2][12][13]

Use only non-sparking tools and ensure all equipment is properly grounded.[2][12][14]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong acids, strong bases, and reducing agents.[2][5][9][12] Keep containers tightly

closed and stored upright to prevent leakage.[2][5][12] Recommended storage temperature

is between 2°C and 8°C.[6][9][11]

4.2 Spill and Leak Response

In the event of a 1-Pentyne spill, follow the procedures outlined in the workflow below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b049018?utm_src=pdf-body
https://www.benchchem.com/product/b049018?utm_src=pdf-body
https://www.benchchem.com/product/b049018?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-pentyne.htm
https://www.fishersci.com/store/msds?partNumber=AC303820050&countryCode=US&language=en
https://www.guidechem.com/msds/627-19-0.html
https://www.guidechem.com/encyclopedia/1-pentyne-dic6165.html
https://www.chemicalbook.com/msds/1-pentyne.htm
https://www.fishersci.com/store/msds?partNumber=AC303820050&countryCode=US&language=en
https://www.guidechem.com/msds/627-19-0.html
https://www.chemicalbook.com/msds/1-pentyne.htm
https://www.fishersci.com/store/msds?partNumber=AC303820050&countryCode=US&language=en
https://www.guidechem.com/msds/627-19-0.html
https://www.fishersci.com/store/msds?partNumber=AC303820050&countryCode=US&language=en
https://sasoldcproducts.blob.core.windows.net/qadocuments/Safety%20Datasheets/5fae68eb-9a41_EU_PENTENE_EN-US.PDF
https://www.guidechem.com/msds/627-19-0.html
https://www.fishersci.com/store/msds?partNumber=AC303820050&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/ENEP3400-msds.pdf
https://www.guidechem.com/msds/627-19-0.html
https://www.chemicalbook.com/msds/1-pentyne.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9414651.htm
https://www.fishersci.com/store/msds?partNumber=AC303820050&countryCode=US&language=en
https://www.guidechem.com/msds/627-19-0.html
https://www.chemicalbook.com/msds/1-pentyne.htm
https://www.fishersci.com/store/msds?partNumber=AC303820050&countryCode=US&language=en
https://www.chembk.com/en/chem/1-PENTYNE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9414651.htm
https://www.lookchem.com/ProductWholeProperty_LCPL302997.htm
https://www.benchchem.com/product/b049018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: 1-Pentyne Spill Response Workflow
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Caption: Diagram 2: 1-Pentyne Spill Response Workflow.
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Spill Cleanup Methodology:

Containment: Prevent further leakage or spillage if it is safe to do so.[5] Do not let the

product enter drains.[5][13]

Absorption: Contain the spillage and then collect it with a non-combustible absorbent

material such as sand, earth, diatomaceous earth, or vermiculite.[5][15]

Collection: Use non-sparking tools to collect the absorbed material.[12][14][15]

Disposal: Place the collected material into a suitable, closed container for disposal according

to local and national regulations.[5][12][13] Offer surplus and non-recyclable solutions to a

licensed disposal company.[5]

First Aid Measures
Immediate medical attention is crucial in the event of exposure to 1-Pentyne.

Inhalation: If inhaled, move the person into fresh air.[5][12] If not breathing, give artificial

respiration.[5][12] Consult a physician.[5]

Skin Contact: In case of skin contact, wash off with soap and plenty of water.[5] Remove

contaminated clothing immediately.[2][12] Consult a physician if irritation persists.[5][12]

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[2][5][12]

Remove contact lenses, if present and easy to do.[2][5][12] Continue rinsing.[2][5][12] Get

immediate medical advice/attention.[5][12]

Ingestion: If swallowed, do NOT induce vomiting.[4][5] Never give anything by mouth to an

unconscious person.[5] Rinse mouth with water and immediately call a poison center or

doctor/physician.[4][5] Aspiration may cause pulmonary edema and pneumonitis.[5]

Fire-Fighting Measures
Extinguishing Media: Use dry powder or dry sand to extinguish a fire.[5] Do NOT use a water

jet.[5] Water may be ineffective but can be used as a spray to cool unopened containers.[5]

[15]
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Special Hazards: 1-Pentyne is highly flammable and its vapors can form explosive mixtures

with air.[13][14] Vapors are heavier than air and may travel to a source of ignition and flash

back.[16] Hazardous decomposition products formed under fire conditions include carbon

oxides.[5]

Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]

Disposal Considerations
Dispose of 1-Pentyne and its containers in accordance with all applicable local, state, and

federal regulations.[5][12] Do not mix with other waste.[5] Handle uncleaned containers as you

would the product itself.[5] It is recommended to use a licensed disposal company for surplus

and non-recyclable solutions.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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